Cas no 31770-95-3 (5-Methanesulfonyl-6-nitro-3H-benzooxazol-2-one)
31770-95-3 structure
Product Name:5-Methanesulfonyl-6-nitro-3H-benzooxazol-2-one
CAS No:31770-95-3
MF:C8H6N2O6S
MW:258.208040714264
CID:53796
PubChem ID:3015594
Update Time:2025-09-28
5-Methanesulfonyl-6-nitro-3H-benzooxazol-2-one Chemical and Physical Properties
Names and Identifiers
-
- 5-Mesyl-6-nitrobenzoxazol-2(3H)-one
- 5-Methylsulfonyl-6-nitro-3H-1,3-benzoxazol-2-one
- 5-METHANESULFONYL-6-NITRO-3H-BENZOOXAZOL-2-ONE
- 5-methanesulfonyl-6-nitro-3H-benzoxazol-2-one
- 5-Methansulfonyl-6-nitro-3H-benzoxazol-2-on
- 5-Methylsulfon-6-nitrobenzoxazolon
- EINECS 250-795-5
- 5-methanesulfonyl-6-nitro-2,3-dihydro-1,3-benzoxazol-2-one
- PVS5RED5CG
- 5-(Methylsulfonyl)-6-nitro-2(3H)-benzoxazolone
- UNII-PVS5RED5CG
- A820981
- DTXSID90185638
- NS00050742
- FT-0638990
- W-106878
- 5-(methylsulfonyl)-6-nitrobenzo[d]oxazol-2(3H)-one
- 31770-95-3
- 2(3H)-BENZOXAZOLONE, 5-(METHYLSULFONYL)-6-NITRO-
- MVPPGNRJNZBDAK-UHFFFAOYSA-N
- DB-048098
- DTXCID30108129
- 250-795-5
- 5-Methanesulfonyl-6-nitro-3H-benzooxazol-2-one
-
- Inchi: 1S/C8H6N2O6S/c1-17(14,15)7-2-4-6(16-8(11)9-4)3-5(7)10(12)13/h2-3H,1H3,(H,9,11)
- InChI Key: MVPPGNRJNZBDAK-UHFFFAOYSA-N
- SMILES: S(C)(C1=CC2=C(C=C1[N+](=O)[O-])OC(N2)=O)(=O)=O
Computed Properties
- Exact Mass: 257.99500
- Monoisotopic Mass: 257.99465709g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 450
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 127Ų
Experimental Properties
- PSA: 134.34000
- LogP: 2.03680
5-Methanesulfonyl-6-nitro-3H-benzooxazol-2-one Customs Data
- HS CODE:2934999090
- Customs Data:
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
5-Methanesulfonyl-6-nitro-3H-benzooxazol-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M244950-500mg |
5-Methanesulfonyl-6-nitro-3H-benzooxazol-2-one |
31770-95-3 | 500mg |
$ 195.00 | 2022-06-02 | ||
| TRC | M244950-1000mg |
5-Methanesulfonyl-6-nitro-3H-benzooxazol-2-one |
31770-95-3 | 1g |
$ 320.00 | 2022-06-02 | ||
| TRC | M244950-2000mg |
5-Methanesulfonyl-6-nitro-3H-benzooxazol-2-one |
31770-95-3 | 2g |
$ 510.00 | 2022-06-02 |
5-Methanesulfonyl-6-nitro-3H-benzooxazol-2-one Related Literature
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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